Cas no 2228135-23-5 (3-(2,2-dimethylthiolan-3-yl)oxypiperidine)

• Product Name: 3-(2,2-dimethylthiolan-3-yl)oxypiperidine
• CAS No: 2228135-23-5
• MF: C₁₁H₂₁NOS
• MW: 215.355541944504
• CID: 6428413
• PubChem ID: 165606196
• Update Time: 2025-11-06

3-(2,2-dimethylthiolan-3-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylthiolan-3-yl)oxypiperidine
• EN300-1727613
• 3-[(2,2-dimethylthiolan-3-yl)oxy]piperidine
• 2228135-23-5

• Inchi： 1S/C11H21NOS/c1-11(2)10(5-7-14-11)13-9-4-3-6-12-8-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： HWPIMZFWTXEZTN-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)OC1CNCCC1

Computed Properties

• Exact Mass: 215.13438547g/mol
• Monoisotopic Mass: 215.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(2,2-dimethylthiolan-3-yl)oxypiperidine

3-(2,2-Dimethylthiolan-3-yl)oxypiperidine: A Comprehensive Overview

3-(2,2-Dimethylthiolan-3-yl)oxypiperidine, identified by the CAS registry number 2228135-23-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane derivatives, which are known for their unique structural and functional properties. The molecule combines a thiolane ring system with a piperidine moiety, creating a structure that is both versatile and intriguing for researchers in the field of organic chemistry.

The thiolane ring in 3-(2,2-dimethylthiolan-3-yl)oxypiperidine is a five-membered sulfur-containing heterocycle, which contributes to the compound's stability and reactivity. The presence of two methyl groups on the sulfur atom further enhances the molecule's steric and electronic properties, making it an interesting candidate for various synthetic transformations. The piperidine ring, on the other hand, introduces nitrogen into the structure, which can participate in hydrogen bonding and other non-covalent interactions. This combination of sulfur and nitrogen functionalities makes the compound highly versatile in terms of its potential applications.

Recent studies have highlighted the importance of thiolane derivatives in drug design and development. For instance, researchers have explored the use of 3-(2,2-dimethylthiolan-3-yl)oxypiperidine as a potential lead compound for developing new therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 3-(2,2-dimethylthiolan-3-yl)oxypiperidine has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in catalysis and as a building block for advanced materials. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing sustainable chemical processes.

The synthesis of 3-(2,2-dimethylthiolan-3-yl)oxypiperidine involves a series of well-defined steps that highlight its structural complexity. Starting from readily available starting materials, chemists employ a combination of nucleophilic substitutions, oxidations, and cyclizations to construct the desired molecule. The use of modern synthetic techniques ensures high yields and purity, making this compound accessible for large-scale applications.

From an analytical standpoint, 3-(2,2-dimethylthiolan-3-yl)oxypiperidine has been thoroughly characterized using advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses provide detailed insights into the compound's molecular structure and confirm its identity as per the CAS registry number 2228135-23-5. Such rigorous characterization is essential for ensuring the reliability of experimental results and facilitating further research.

In conclusion, 3-(2,2-dimethylthiolan-3-yl)oxypiperidine, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodology and materials science progress, this compound is poised to play an increasingly important role in both academic and industrial settings. Its inclusion in cutting-edge research projects underscores its potential to contribute significantly to the development of new technologies and therapeutic agents.